Cas no 5320-75-2 (2-Propen-1-ol,3-phenyl-, 1-benzoate)

• Product Name: 2-Propen-1-ol,3-phenyl-, 1-benzoate
• CAS No: 5320-75-2
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 368230
• PubChem ID: 329830727
• Update Time: 2025-05-20

2-Propen-1-ol,3-phenyl-, 1-benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol,3-phenyl-, 1-benzoate
• 3-phenylprop-2-enyl benzoate
• 3-phenyl-2-propen-1-yl benzoate
• 3-phenyl-2-propenyl benzoate
• Benzoesaeure-cinnamylester
• benzoic acid 3-phenylallyl ester
• benzoic acid cinnamyl ester
• Cinnamyl benzoate
• Zimtalkoholbenzoylester
• Cinnamyl alcohol benzoate
• NSC 245146
• BRN 2109179
• 2-Propen-1-ol, 3-phenyl-, 1-benzoate
• Cinnamyl benzoate, >=98%, FG
• YD42CSO4W9
• WLN: RVO2U1R
• UARVBDPGNUHYQT-JXMROGBWSA-N
• CINNAMYLBENZOATE
• CINNAMYL BENZOATE [FHFI]
• trans-Cinnamyl benzoate
• 5320-75-2
• Cinnamyl benzoate [FIFH]
• Cinnamyl alcohol, benzoate
• C3650
• 2-Propen-1-ol, 3-phenyl-, 1-benzoate, (2E)-
• (2E)-3-phenylprop-2-en-1-yl benzoate
• (E)-3-phenylallyl benzoate
• NS00012094
• 2-Propen-1-ol, 3-phenyl-, benzoate, (2E)-
• (E)-cinnamyl benzoate
• AI3-36053
• AKOS004905721
• UNII-YD42CSO4W9
• DTXSID501262614
• EINECS 226-180-2
• 2-09-00-00103 (Beilstein Handbook Reference)
• NSC245146
• MFCD00475021
• SCHEMBL382617
• CHEBI:174231
• 50555-04-9
• [(E)-3-phenylprop-2-enyl] benzoate
• NSC-245146
• CHEMBL1095237
• 2-Propen-1-ol, benzoate
• Benzoic acid, cinnamyl ester
• Q27294470
• FEMA NO. 4703
• Z2583146334
• 2-Propen-1-ol, 3-phenyl-, benzoate
• 2-Propen-1-ol, 3-phenyl-, benzoate, (E)-

• MDL： MFCD00475021
• Inchi： 1S/C16H14O2/c17-16(15-11-5-2-6-12-15)18-13-7-10-14-8-3-1-4-9-14/h1-12H,13H2/b10-7+
• InChI Key： UARVBDPGNUHYQT-JXMROGBWSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.120
• Melting Point: 31-33 °C
• Boiling Point: 340.88°C (rough estimate)
• Flash Point: 176.1°C
• Refractive Index: 1.6290 (estimate)
• PSA: 26.30000
• LogP: 3.55680
• FEMA: 4703 | CINNAMYL BENZOATE

2-Propen-1-ol,3-phenyl-, 1-benzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Propen-1-ol,3-phenyl-, 1-benzoate

Comprehensive Overview of 2-Propen-1-ol,3-phenyl-, 1-benzoate (CAS No. 5320-75-2): Properties, Applications, and Industry Insights

2-Propen-1-ol,3-phenyl-, 1-benzoate (CAS No. 5320-75-2) is a specialized organic compound widely recognized in the fragrance, cosmetic, and chemical industries. This ester derivative, formed from 3-phenyl-2-propen-1-ol (cinnamyl alcohol) and benzoic acid, exhibits unique aromatic properties, making it valuable for perfumery and flavor formulations. Its molecular structure combines a phenyl group and a propenyl moiety, contributing to its distinct olfactory characteristics.

In recent years, the demand for sustainable fragrance ingredients has surged, aligning with the global shift toward eco-friendly products. Researchers and manufacturers are increasingly exploring compounds like 2-Propen-1-ol,3-phenyl-, 1-benzoate due to its potential as a bio-based alternative to synthetic aromatics. Studies highlight its stability under varying pH conditions, a critical factor for long-lasting perfumes and personal care formulations.

The compound’s low volatility and high compatibility with other esters make it a preferred choice for fixative agents in perfumery. Fixatives are essential for extending the longevity of fragrances, a feature highly sought after in luxury and niche perfume markets. Additionally, its mild floral-cinnamon undertones have sparked interest in gourmand fragrance trends, which dominate consumer preferences in 2024.

From a technical perspective, 5320-75-2 demonstrates excellent solubility in organic solvents like ethanol and diethyl ether, facilitating its incorporation into cosmetic emulsions and microencapsulation systems. This adaptability aligns with the growing demand for multifunctional additives in skincare, where ingredients must perform dual roles as fragrances and stabilizers.

Industry professionals frequently search for "2-Propen-1-ol,3-phenyl-, 1-benzoate suppliers" or "CAS 5320-75-2 technical data sheets," reflecting its commercial relevance. Analytical methods such as GC-MS and HPLC are commonly employed to verify its purity, especially for compliance with IFRA standards (International Fragrance Association). These standards ensure safe usage levels in consumer products, addressing rising concerns about allergenicity and skin sensitivity.

Innovations in green chemistry have further propelled research into enzymatic synthesis routes for 2-Propen-1-ol,3-phenyl-, 1-benzoate, reducing reliance on traditional petrochemical processes. Such advancements cater to the clean beauty movement, a dominant theme in today’s cosmetic industry. Notably, its biodegradability profile is under scrutiny, as regulatory bodies like the EPA and REACH emphasize environmental impact assessments for fragrance ingredients.

In conclusion, CAS No. 5320-75-2 represents a versatile compound bridging traditional applications and modern sustainability goals. Its role in high-value fragrance creation and alignment with eco-conscious formulations positions it as a noteworthy candidate for future innovations. For manufacturers and researchers, understanding its structure-activity relationship and market dynamics is key to leveraging its full potential.